Cas no 1240518-90-4 (4-methylmorpholine-3-carboxylic acid hydrochloride)

• Product Name: 4-methylmorpholine-3-carboxylic acid hydrochloride
• CAS No: 1240518-90-4
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD06738943
• CID: 2114514
• PubChem ID: 53408019
• Update Time: 2025-10-13

4-methylmorpholine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methylmorpholine-3-carboxylic acid hydrochloride
• 4-Methyl-morpholine-3-carboxylic acid hydrochloride
• G28293
• CS-0340768
• 4-methyl-3-morpholinecarboxylic acid hydrochloride
• MFCD06738943
• 4-methylmorpholine-3-carboxylicacidhydrochloride
• 3-Morpholinecarboxylic acid, 4-methyl-, hydrochloride (1:1)
• SB35084
• NFUYTVFVCSMTQK-UHFFFAOYSA-N
• DA-39077
• EN300-124045
• 1240518-90-4
• 3-Carboxy-4-methyl-morpholine hydrochloride, AldrichCPR
• AB28234
• SCHEMBL186334
• AKOS024260999
• SB35082
• 4-methylmorpholine-3-carboxylic acid;hydrochloride
• 831-583-7
• QZB51890

• MDL： MFCD06738943
• Inchi： 1S/C6H11NO3.ClH/c1-7-2-3-10-4-5(7)6(8)9;/h5H,2-4H2,1H3,(H,8,9);1H
• InChI Key： NFUYTVFVCSMTQK-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C)C(C(=O)O)C1

Computed Properties

• Exact Mass: 181.0505709g/mol
• Monoisotopic Mass: 181.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-methylmorpholine-3-carboxylic acid hydrochloride

Research Briefing on 4-Methylmorpholine-3-carboxylic Acid Hydrochloride (CAS: 1240518-90-4): Recent Advances and Applications

4-Methylmorpholine-3-carboxylic acid hydrochloride (CAS: 1240518-90-4) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting central nervous system (CNS) disorders and metabolic diseases. Recent studies have highlighted its significance in the development of novel drug candidates, owing to its unique chemical properties and biological activity. This briefing provides an overview of the latest research findings, focusing on the synthesis, applications, and mechanistic insights of this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-methylmorpholine-3-carboxylic acid hydrochloride as a building block in the synthesis of GABA_A receptor modulators. The researchers utilized a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The compound's hydrochloride salt form was found to enhance solubility and stability, making it suitable for further pharmacological evaluations.

In another recent investigation, scientists explored the compound's role in the development of antidiabetic agents. The study, published in Bioorganic & Medicinal Chemistry Letters, revealed that derivatives of 4-methylmorpholine-3-carboxylic acid exhibited significant inhibitory activity against dipeptidyl peptidase-4 (DPP-4), a key enzyme involved in glucose metabolism. The hydrochloride salt form was particularly effective in improving bioavailability, as confirmed by in vitro and in vivo studies.

Furthermore, advancements in green chemistry have led to the development of more sustainable synthetic routes for 4-methylmorpholine-3-carboxylic acid hydrochloride. A 2024 paper in Green Chemistry described a catalytic process that minimizes waste and reduces the use of hazardous reagents. This approach not only aligns with environmental regulations but also enhances the scalability of production for industrial applications.

The compound's potential in CNS drug development was further underscored by a recent preclinical study, which investigated its derivatives as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The findings, published in ACS Chemical Neuroscience, indicated that these derivatives could cross the blood-brain barrier and exhibit neuroprotective effects, paving the way for future clinical trials.

In conclusion, 4-methylmorpholine-3-carboxylic acid hydrochloride (CAS: 1240518-90-4) continues to be a versatile and valuable compound in pharmaceutical research. Its applications span from CNS disorders to metabolic diseases, with ongoing studies exploring its full therapeutic potential. The development of greener synthetic methods and improved formulations further enhances its relevance in modern drug discovery.